1. Home
  2. Product
  3. Main Products
  4. 1-(1-Adamantylcarbonyl)-2-(3-bromophenyl)-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile
1-(1-Adamantylcarbonyl)-2-(3-bromophenyl)-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile 1-(1-Adamantylcarbonyl)-2-(3-bromophenyl)-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile
Brand Name: Vulcanchem
CAS No.: 302925-54-8
VCID: VC0433168
InChI: InChI=1S/C31H28BrN3O/c32-24-6-3-5-23(13-24)27-28(29(36)30-14-19-10-20(15-30)12-21(11-19)16-30)35-25-7-2-1-4-22(25)8-9-26(35)31(27,17-33)18-34/h1-9,13,19-21,26-28H,10-12,14-16H2/t19?,20?,21?,26-,27-,28+,30?/m1/s1
SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)C4C(C(C5N4C6=CC=CC=C6C=C5)(C#N)C#N)C7=CC(=CC=C7)Br
Molecular Formula: C31H28BrN3O
Molecular Weight: 538.5g/mol

1-(1-Adamantylcarbonyl)-2-(3-bromophenyl)-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile

CAS No.: 302925-54-8

Main Products

VCID: VC0433168

Molecular Formula: C31H28BrN3O

Molecular Weight: 538.5g/mol

1-(1-Adamantylcarbonyl)-2-(3-bromophenyl)-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile - 302925-54-8

CAS No. 302925-54-8
Product Name 1-(1-Adamantylcarbonyl)-2-(3-bromophenyl)-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile
Molecular Formula C31H28BrN3O
Molecular Weight 538.5g/mol
IUPAC Name (1S,2S,3aR)-1-(adamantane-1-carbonyl)-2-(3-bromophenyl)-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline-3,3-dicarbonitrile
Standard InChI InChI=1S/C31H28BrN3O/c32-24-6-3-5-23(13-24)27-28(29(36)30-14-19-10-20(15-30)12-21(11-19)16-30)35-25-7-2-1-4-22(25)8-9-26(35)31(27,17-33)18-34/h1-9,13,19-21,26-28H,10-12,14-16H2/t19?,20?,21?,26-,27-,28+,30?/m1/s1
Standard InChIKey XMFAQRSXXIRBJX-NBKNYSPXSA-N
Isomeric SMILES C1C2CC3CC1CC(C2)(C3)C(=O)[C@@H]4[C@H](C([C@@H]5N4C6=CC=CC=C6C=C5)(C#N)C#N)C7=CC(=CC=C7)Br
SMILES C1C2CC3CC1CC(C2)(C3)C(=O)C4C(C(C5N4C6=CC=CC=C6C=C5)(C#N)C#N)C7=CC(=CC=C7)Br
Canonical SMILES C1C2CC3CC1CC(C2)(C3)C(=O)C4C(C(C5N4C6=CC=CC=C6C=C5)(C#N)C#N)C7=CC(=CC=C7)Br
PubChem Compound 11837625
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19